Cas no 15229-59-1 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester)
15229-59-1 structure
Product Name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester
CAS No:15229-59-1
MF:C21H34O3
MW:334.49286699295
CID:1329532
Update Time:2024-08-18
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester
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- Inchi: 1S/C21H34O3/c1-8-9-10-11-12-24-19(23)15-13-16(20(2,3)4)18(22)17(14-15)21(5,6)7/h13-14,22H,8-12H2,1-7H3
- InChI Key: KXYMTSJTRPVMPI-UHFFFAOYSA-N
- SMILES: C(OCCCCCC)(=O)C1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1
Experimental Properties
- Density: 0.979±0.06 g/cm3(Predicted)
- Melting Point: 73-73.5 °C
- Boiling Point: 410.2±45.0 °C(Predicted)
- pka: 9.11±0.40(Predicted)
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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